2-chloro-6-(trifluoromethyl)benzoic Acid
Overview
Description
2-Chloro-6-(trifluoromethyl)benzoic acid (2-CF3-BZA), also known as trifluoromethylchlorobenzoic acid, is a fluorinated carboxylic acid used in organic synthesis and as a reagent in various scientific applications. It is a colorless solid that is soluble in organic solvents, but insoluble in water. 2-CF3-BZA is used in the synthesis of a variety of compounds, including pharmaceuticals, agrochemicals, and dyes. It is also used as a catalyst in various reactions and as a reagent in analytical chemistry.
Scientific Research Applications
1. Precursor for Antituberculosis Drug Candidates
2-Chloro-6-(trifluoromethyl)benzoic acid is used as a precursor in the synthesis of 8-nitro-1,3-benzothiazin-4-ones, which are a class of promising antituberculosis drug candidates. The structural characterization of these compounds has been explored to better understand their potential in treating tuberculosis (Richter et al., 2021).
2. Investigation of Plant Growth-Regulating Substances
Research on chloro- and methyl-substituted phenoxyacetic and benzoic acids, including this compound, has examined their physiological activities. These studies are significant in the context of understanding how these compounds can influence plant growth and development (Pybus et al., 1959).
3. Synthesis and Molecular Structure Analysis
This compound has also been a subject of synthesis and molecular structure analysis, highlighting its relevance in organic chemistry and material science. Studies have focused on methods for directed lithiation of benzoic acids, including those substituted with chloro and trifluoromethyl groups (Bennetau et al., 1995).
4. Development of Fluorescence Probes
This compound derivatives have been used in the development of novel fluorescence probes. These probes are designed to detect reactive oxygen species and distinguish specific species, which is crucial in biological and chemical research (Setsukinai et al., 2003).
5. Antiparasitic Properties
The compound's derivatives have been studied for their in vitro antiparasitic properties against parasites like Leishmania infantum and Trichomonas vaginalis. This research contributes to the development of new treatments for parasitic infections (Delmas et al., 2002).
6. Pharmaceutical Research
In pharmaceutical research, this compound and its derivatives like chlorobenzoic acids have been studied for their thermodynamic properties. This includes phase equilibria in the process design of drug substances, which is crucial for drug development and manufacturing (Reschke et al., 2016).
7. Synthesis Methods
Methods for producing derivatives such as 2-chloro-6-amino-benzoic acid have been described, showcasing the versatility and potential for various applications in chemical synthesis and industry (Qu Jian, 2007).
8. Halogen Bond Studies
This compound has been involved in studies on halogen bonds. These studies are important for understanding molecular interactions and can lead to applications in crystal engineering and material sciences (Oruganti et al., 2017).
Mechanism of Action
Target of Action
It is known that this compound is used as a building block in organic synthesis , suggesting that its targets could be various depending on the specific reactions it is involved in.
Mode of Action
The mode of action of 2-chloro-6-(trifluoromethyl)benzoic acid is also dependent on the specific reactions it is involved in. For instance, in Suzuki–Miyaura cross-coupling reactions, it may participate in the formation of carbon-carbon bonds . The compound interacts with its targets through its chemical structure, which includes a carboxylic acid group and a trifluoromethyl group, allowing it to participate in various chemical reactions .
Biochemical Pathways
Given its use in organic synthesis, it can be inferred that it may be involved in various biochemical pathways depending on the specific reactions it is used in .
Pharmacokinetics
It is known that the compound has high gastrointestinal absorption and is permeable to the blood-brain barrier .
Result of Action
Given its use in organic synthesis, it can be inferred that the compound may contribute to the formation of various organic compounds .
Action Environment
The action, efficacy, and stability of this compound can be influenced by various environmental factors. For instance, the compound should be stored in a refrigerator to maintain its stability . Furthermore, the compound’s reactivity may be influenced by the presence of other chemicals in its environment .
properties
IUPAC Name |
2-chloro-6-(trifluoromethyl)benzoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H4ClF3O2/c9-5-3-1-2-4(8(10,11)12)6(5)7(13)14/h1-3H,(H,13,14) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OHWGZCNPFKBCDJ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C(=C1)Cl)C(=O)O)C(F)(F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H4ClF3O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40456229 |
Source
|
| Record name | 2-chloro-6-(trifluoromethyl)benzoic Acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40456229 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
224.56 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
2376-00-3 |
Source
|
| Record name | 2-chloro-6-(trifluoromethyl)benzoic Acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40456229 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2-Chloro-6-(trifluoromethyl)benzoic acid | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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